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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166

Introduction

Trifluoronitrosomethane (CFsNO) is a critical monomer in the synthesis of nitroso rubber, a
specialty elastomer known for its exceptional performance in extreme environments.[1][2][3]
This fluorinated polymer, typically a copolymer of trifluoronitrosomethane and
tetrafluoroethylene (TFE), exhibits a unique combination of properties including non-
flammability, resistance to corrosive chemicals and solvents, and flexibility at low temperatures.
[1][3][4] These characteristics make nitroso rubber a material of choice for demanding
applications in the aerospace, chemical, and defense industries where conventional elastomers
fail.[2][5]

Key Features of Trifluoronitrosomethane-Based Nitroso Rubber:

o Exceptional Chemical Resistance: Nitroso rubber is highly resistant to a wide range of
aggressive chemicals, including strong acids, oxidizers, and many organic solvents. It is
notably resistant to halogenated compounds, a significant advantage over many other
elastomers.[3]

o Low-Temperature Flexibility: The polymer maintains its elastomeric properties at very low
temperatures, with a glass transition temperature (Tg) reported to be as low as -51°C.[3][4]
This is attributed to the rotational freedom around the nitrogen-oxygen bond in the polymer
backbone.[3]
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e Non-Flammability: The high fluorine content of nitroso rubber imparts inherent non-
flammability, a critical safety feature for many applications.[3]

e Ozone and Oxidation Resistance: The fluorinated structure provides excellent resistance to
degradation by ozone and other oxidizing agents.

Applications:

The unique properties of trifluoronitrosomethane-based nitroso rubber make it suitable for a
variety of specialized applications:

Seals and Gaskets: For use in environments with corrosive chemicals, extreme
temperatures, or high vacuum.

o Fuel Hoses and Tanks: Especially for handling aggressive fuels and oxidizers in aerospace
and rocketry.

e Protective Clothing: In chemical and biological warfare defense due to its high chemical
resistance.

e Wire and Cable Insulation: In applications requiring non-flammability and resistance to harsh
environments.

Experimental Protocols

Protocol 1: Synthesis of Trifluoronitrosomethane
(CFsNO)

This protocol describes the synthesis of trifluoronitrosomethane via the pyrolysis of
trifluoroacetyl nitrite. This method is reported to produce yields of over 85%.[6]

Materials:
 Trifluoroacetic anhydride ((CFsCO)20)
 Nitrosyl chloride (NOCI)

 Perfluorotributylamine (as a diluent)
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Nitrogen monoxide (NO)

Standard vacuum line and glassware for handling gases

Pyrolysis tube

Cold traps (liquid nitrogen)

Procedure:

Preparation of Trifluoroacetyl Nitrite: In an evacuated flask, introduce trifluoroacetic
anhydride and nitrosyl chloride in the vapor phase.

o Condense the gases by cooling the flask with Dry Ice.

 Allow the mixture to warm to room temperature. Irradiate the flask with a 300-watt
incandescent lamp for 48 hours with intermittent shaking to yield trifluoroacetyl nitrite.

e Pyrolysis: Set up a pyrolysis apparatus with a flow of nitrogen monoxide.

« Introduce the prepared trifluoroacetyl nitrite into the pyrolysis tube, using refluxing
perfluorotributylamine as a diluent.

e Heat the pyrolysis tube to 190°C.

e The pyrolysis of trifluoroacetyl nitrite yields trifluoronitrosomethane and carbon dioxide as
a byproduct (CFsC(O)ONO - CFsNO + CO2).[6]

 Purification: The gaseous product stream is passed through a series of cold traps cooled
with liquid nitrogen to condense and purify the trifluoronitrosomethane. The deep blue
color of trifluoronitrosomethane serves as a visual indicator.[6][7]

Protocol 2: Production of Nitroso Rubber via
Suspension Polymerization

This protocol outlines the copolymerization of trifluoronitrosomethane and tetrafluoroethylene
to produce nitroso rubber using a suspension polymerization technique.[1]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoronitrosomethane
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoronitrosomethane
https://www.youtube.com/watch?v=JLjYczBrFls
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/AD0632196.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

¢ Trifluoronitrosomethane (CFsNO)

 Tetrafluoroethylene (C2Fa)

e Deionized water

e Lithium bromide (LiBr)

e Magnesium carbonate (MgCOs) (as a suspending agent)

o Polymerization reactor capable of low-temperature and high-pressure operation

e Stirring mechanism

Procedure:

e Reactor Preparation: The polymerization reactor is thoroughly cleaned and purged with an
inert gas (e.g., nitrogen) to remove any oxygen.

e Aqueous Phase Preparation: A solution of 1 part by weight of lithium bromide in 200 parts by
weight of deionized water is prepared and charged into the reactor. 10 parts by weight of
magnesium carbonate are added as the suspending agent.

e Cooling and Monomer Addition: The reactor and its contents are cooled to -40°C.

¢ An equimolar mixture of trifluoronitrosomethane and tetrafluoroethylene is then charged
into the reactor.

e Polymerization: The reaction mixture is vigorously agitated at -25°C for 24 hours. The
pressure within the reactor will decrease as the polymerization proceeds.

e Termination and Isolation: After the desired reaction time, the unreacted monomers are
vented.

e The polymer slurry is discharged from the reactor. The polymer is isolated by filtration.
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e Washing and Drying: The isolated nitroso rubber is washed thoroughly with water to remove
the suspending agent and other impurities.

e The polymer is then dried in a vacuum oven at a temperature below 50°C to a constant
weight.

Protocol 3: Vulcanization (Cross-linking) of Nitroso
Rubber

This protocol describes a typical vulcanization process for nitroso rubber using an amine-based
curing agent and a reinforcing filler.[8]

Materials:

Nitroso rubber gum stock

Triethylenetetramine (as a cross-linking agent)

Fumed silica (e.g., Hi-Sil 233) (as a reinforcing filler)

Two-roll mill

Compression molding press

Procedure:

e Compounding: On a two-roll mill, soften the nitroso rubber gum stock.

e Gradually add the fumed silica filler to the rubber and mill until a uniform dispersion is
achieved.

¢ Add the triethylenetetramine cross-linking agent to the compounded rubber and mill for a
short period to ensure thorough mixing.

¢ Molding and Curing: The compounded rubber is placed in a preheated mold of the desired
shape.
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e The mold is placed in a compression molding press and cured at a specified temperature
and pressure (e.g., 150°C for 30 minutes).

» Post-Curing: After demolding, the vulcanized rubber part is typically post-cured in an oven at
a higher temperature (e.g., 175°C for 4 hours) to complete the cross-linking reactions and
stabilize the properties.

Data Presentation

Table 1: Physical and Mechanical Properties of Trifluoronitrosomethane-Based Nitroso
Rubber

Property Value

Glass Transition Temperature (TQ) -51 °C[3][4]
Tensile Strength 500 - 1500 psi
Elongation at Break 100 - 400 %
Hardness (Shore A) 50 - 80
Density ~1.9 g/cm?3

Table 2: Chemical Resistance of Nitroso Rubber
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Chemical Resistance
Strong Acids (e.g., Nitric Acid) Excellent
Strong Bases (e.g., Sodium Hydroxide) Good
Aliphatic Hydrocarbons Excellent
Aromatic Hydrocarbons Good
Halogenated Solvents Fair to Good
Ketones (e.g., Acetone) Good
Hydraulic Fluids Excellent
Rocket Propellants (e.g., N204) Excellent
Table 3: Thermal Properties of Nitroso Rubber
Property Value

Service Temperature Range

-50 °C to 200 °C

Decomposition Temperature

> 250 °C
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Caption: Synthesis of Trifluoronitrosomethane.
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Caption: Nitroso Rubber Production Workflow.
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Caption: Vulcanization of Nitroso Rubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Trifluoronitrosomethane in Nitroso
Rubber Production]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596166#trifluoronitrosomethane-as-a-monomer-for-
nitroso-rubber-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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